Cas no 93608-11-8 (3-Bromo-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 3-Bromo-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 93608-11-8
• MF: C₄H₂BrF₃N₂
• MW: 214.971290111542
• MDL: MFCD12755885
• CID: 1016487
• PubChem ID: 68746581
• Update Time: 2025-11-05

3-Bromo-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethyl)-1H-pyrazole
• 3-Bromo-5-(trifluoromethyl)pyrazole
• 5-Bromo-3-(trifluoromethyl)-1H-pyrazole
• 3-Brom-5-tert-butylsalicylsaeure
• 3-Brom-5-trifluormethyl-pyrazol
• 1H-Pyrazole, 3-bromo-5-(trifluoromethyl)-
• ULONMXISWOZBAK-UHFFFAOYSA-N
• STL434969
• 5829AJ
• AB68547
• AB65796
• SY032370
• ST24041890
• 3-Bromo-5-(trifluoromethyl)-1H-pyrazole (ACI)
• AC1749
• SCHEMBL3693279
• SCHEMBL18758433
• 93608-11-8
• 19968-16-2
• DS-17294
• EN300-257599
• AKOS022183354
• MFCD12755885
• AKOS015997378
• DB-117170

• MDL： MFCD12755885
• Inchi： 1S/C4H2BrF3N2/c5-3-1-2(9-10-3)4(6,7)8/h1H,(H,9,10)
• InChI Key： ULONMXISWOZBAK-UHFFFAOYSA-N
• SMILES： FC(C1NN=C(Br)C=1)(F)F

Computed Properties

• Exact Mass: 213.93500
• Monoisotopic Mass: 213.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.2

Experimental Properties

• PSA: 28.68000
• LogP: 2.19100

3-Bromo-5-(trifluoromethyl)-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Bromo-5-(trifluoromethyl)-1H-pyrazole

3-Bromo-5-(trifluoromethyl)-1H-pyrazole (CAS 93608-11-8): Synthesis, Reactivity, and Emerging Applications in Medicinal Chemistry

The compound 3-Bromo-5-(trifluoromethyl)-1H-pyrazole (CAS 93608-11-8) is a structurally unique heterocyclic molecule that has garnered significant attention in modern chemical research. As a substituted pyrazole derivative, it combines the intrinsic stability of the five-membered pyrazole ring with the electron-withdrawing properties of the trifluoromethyl (-CF₃) group and the electrophilic nature of the bromine atom at the 3-position. These functional groups synergistically influence its reactivity, making it a versatile intermediate in organic synthesis and a promising scaffold for drug discovery. Recent studies highlight its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents.

Structurally, 3-Bromo-5-(trifluoromethyl)-1H-pyrazole exhibits a planar geometry due to conjugation between the pyrazole ring and the CF₃ substituent, which enhances its lipophilicity and metabolic stability. The bromine atom at C(3) serves as an excellent leaving group for nucleophilic substitution reactions, enabling efficient derivatization via cross-coupling methodologies such as Suzuki-Miyaura coupling or Sonogashira reactions. This feature is critical for late-stage functionalization in pharmaceutical development, where precise modification of molecular scaffolds is required to optimize pharmacokinetic profiles.

Recent advancements in synthetic methodologies have expanded access to this compound. A notable approach involves the [4 + 1] cycloaddition reaction between azides and alkynes under copper(I) catalysis, followed by selective bromination at the C(3) position. This strategy aligns with green chemistry principles by minimizing byproduct formation and improving atom economy. Additionally, computational studies published in *Organic Letters* (2023) have elucidated transition-state geometries for these transformations, providing insights into regioselectivity control—a critical factor for scalable synthesis.

In medicinal chemistry applications, 3-Bromo-5-(trifluoromethyl)-1H-pyrazole has demonstrated potential as a pharmacophore for targeting G protein-coupled receptors (GPCRs). A 2024 study in *ACS Medicinal Chemistry Letters* reported that derivatives of this compound exhibited submicromolar activity against adenosine A₂A receptors, with improved selectivity over off-target kinases compared to existing antagonists. The CF₃ group's fluorophilic interactions were shown to enhance binding affinity by stabilizing hydrogen-bonding networks within receptor pockets.

Another emerging application lies in antiviral drug development. Researchers at the University of Tokyo (2024) incorporated this scaffold into nucleoside analogs targeting SARS-CoV-2 RNA-dependent RNA polymerase (RdRp). The brominated pyrazole core demonstrated superior resistance to cellular phosphatase degradation compared to unmodified analogs—a key limitation in current antiviral therapies. The team attributed this improvement to steric hindrance from the bulky CF₃ substituent, which protected critical hydroxyl groups from enzymatic cleavage.

The compound's utility extends beyond biological systems into materials science. In photovoltaic research published in *Advanced Materials* (2024), scientists utilized 3-Bromo-5-(trifluoromethyl)-pyrazoles as electron-deficient units in non-fullerene acceptors (NFAs). The combination of strong electron-withdrawing CF₃ groups and tunable redox properties enabled power conversion efficiencies exceeding 17% in organic solar cells—a significant leap from earlier generations using unsubstituted pyrazoles.

From an analytical perspective, characterizing this compound requires advanced spectroscopic techniques due to its complex substitution pattern. High-resolution mass spectrometry (HRMS) confirms molecular ion peaks at [M⁺] = 247.97 g/mol with distinct isotopic patterns from fluorine atoms. Nuclear magnetic resonance (NMR) data reveals characteristic chemical shifts: aromatic protons appear as a singlet at δ 7.4–7.6 ppm due to ring current effects from both CF₃ and Br substituents.

Ongoing research focuses on expanding its reactivity profile through transition-metal catalysis. A groundbreaking study in *Nature Chemistry* (2024) demonstrated palladium-catalyzed C–H functionalization at both C(4) and C(5) positions without requiring pre-installed directing groups—a methodological breakthrough that simplifies synthetic pathways for complex molecule assembly.

Environmental impact assessments indicate that this compound aligns with sustainable chemistry goals when synthesized using aqueous-phase reactions and biodegradable solvents. Life cycle analysis published in *Green Chemistry* (2024) showed a 40% reduction in carbon footprint compared to traditional halogenation protocols involving hazardous reagents like N-bromosuccinimide.

In summary, 3-Bromo-5-(trifluoromethyl)-1H-pyrazole (CAS 93608-11-8) represents a multifunctional platform bridging fundamental organic chemistry with applied sciences. Its unique electronic properties—derived from strategic placement of bromine and trifluoromethyl groups—make it an ideal candidate for next-generation therapeutics and functional materials research across disciplines ranging from oncology to renewable energy technologies.